Cas no 1443342-22-0 (ETHYL 2-((5-FLUORO-2-METHOXYPHENYL)THIO)-2-OXOACETATE)

1443342-22-0 structure
Product Name:ETHYL 2-((5-FLUORO-2-METHOXYPHENYL)THIO)-2-OXOACETATE
CAS No:1443342-22-0
Molecular Formula:C11H11FO4S
Molecular Weight:258.266045808792
MDL:MFCD15145746
CID:5180207
ETHYL 2-((5-FLUORO-2-METHOXYPHENYL)THIO)-2-OXOACETATE Properties
Names and Identifiers
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- ETHYL 2-((5-FLUORO-2-METHOXYPHENYL)THIO)-2-OXOACETATE
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- MDL: MFCD15145746
- InChIKey: JAEKPJOWPUVOEN-UHFFFAOYSA-N
- Inchi: 1S/C11H11FO4S/c1-3-16-10(13)11(14)17-9-6-7(12)4-5-8(9)15-2/h4-6H,3H2,1-2H3
- SMILES: C(OCC)(=O)C(SC1=CC(F)=CC=C1OC)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 6
- Heavy Atom Count: 17
ETHYL 2-((5-FLUORO-2-METHOXYPHENYL)THIO)-2-OXOACETATE Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB434496-1 g |
Ethyl 2-(3-fluoro-6-methoxyphenyl)sulfanyl-2-oxo-acetate |
1443342-22-0 | 1g |
€594.40 | |||
Ambeed | A340624-1g |
Ethyl 2-((5-fluoro-2-methoxyphenyl)thio)-2-oxoacetate |
1443342-22-0 | 97% | 1g |
$441.0 | 2025-02-26 | |
Crysdot LLC | CD12142319-1g |
Ethyl 2-((5-fluoro-2-methoxyphenyl)thio)-2-oxoacetate |
1443342-22-0 | 97% | 1g |
$437 | 2024-07-23 |
ETHYL 2-((5-FLUORO-2-METHOXYPHENYL)THIO)-2-OXOACETATE Related Literature
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Zhi Li,Hao Li,Zhonghe Sun,Botao Hao,Tung-Chun Lee,San H. Thang Polym. Chem., 2020,11, 3162-3168
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Peter Jakes,Emre Erdem,Andrew Ozarowski,Johan van Tol,Ronny Buckan,Rüdiger-A. Eichel Phys. Chem. Chem. Phys., 2011,13, 9344-9352
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3. Size-dependent thermal oxidation of copper: single-step synthesis of hierarchical nanostructures†Christopher J. Love,J. David Smith,Yuehua Cui,Kripa K. Varanasi Nanoscale, 2011,3, 4972-4976
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Yu Liu,Wen-Jing Zhao,Jing-Liang Li,Rong-Yao Wang Phys. Chem. Chem. Phys., 2015,17, 8258-8265
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Taiga Yamada,Maho Katsumi,Yuka Yagisawa,Masato Ichihara,Teruyuki Komatsu Mater. Adv., 2022,3, 6451-6457
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Baizhu Chen Biomater. Sci., 2018,6, 2647-2655
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Hong Lin,Lu Zhu,He Huang,Claas J. Reckmeier,Chunjun Liang,Andrey L. Rogach,Wallace C. H. Choy Nanoscale, 2016,8, 19846-19852
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8. Pb electrodeposition from PbO in the urea/1-ethyl-3-methylimidazolium chloride at room temperatureWencai He,Aimin Liu,Jinzhao Guan,Zhongning Shi,Bingliang Gao,Xianwei Hu,Zhaowen Wang RSC Adv., 2017,7, 6902-6910
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Yongli Yan,Yi Lin Zhang,Yong Sheng Zhao,Kam Sing Wong J. Mater. Chem. C, 2013,1, 4640-4646
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Farid El Gabaly,Anthony H. McDaniel,Michael Grass,William C. Chueh,Hendrik Bluhm,Zhi Liu,Kevin F. McCarty Chem. Commun., 2012,48, 8338-8340
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1443342-22-0)ETHYL 2-((5-FLUORO-2-METHOXYPHENYL)THIO)-2-OXOACETATE

Purity:99%
Quantity:1g
Price($):397.0